Cas no 2138104-24-0 (4-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine)

• Product Name: 4-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine
• CAS No: 2138104-24-0
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6073411
• PubChem ID: 165848298
• Update Time: 2025-06-12

4-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine
• [4-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine
• 2138104-24-0
• EN300-1169478

• Inchi： 1S/C12H17N3O4S/c1-9-7-14(8-10(9)6-13)20(18,19)12-5-3-2-4-11(12)15(16)17/h2-5,9-10H,6-8,13H2,1H3
• InChI Key： LUWJIOBKDLDFCQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC(C)C(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 118Ų

Additional information on 4-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine

Comprehensive Overview of 4-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine (CAS No. 2138104-24-0)

The compound 4-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine (CAS No. 2138104-24-0) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of the 2-nitrobenzenesulfonyl group and the pyrrolidin-3-ylmethanamine moiety makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly focusing on such derivatives due to their potential in modulating biological targets, including enzymes and receptors.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by the need for innovative therapeutic agents. The 4-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine structure has garnered attention for its potential applications in addressing challenges such as antibiotic resistance and neurodegenerative diseases. Its nitrobenzenesulfonyl group is particularly noteworthy, as it often contributes to enhanced binding affinity and selectivity in drug-target interactions. This has led to a growing body of literature exploring its synthesis, characterization, and biological evaluation.

From a synthetic chemistry perspective, the preparation of CAS No. 2138104-24-0 involves multi-step organic transformations, including sulfonylation and amine protection-deprotection strategies. The compound's pyrrolidine ring system is a common scaffold in bioactive molecules, offering conformational rigidity and improved pharmacokinetic properties. Researchers are also investigating its potential as a building block for more complex architectures, such as peptidomimetics and small-molecule inhibitors. The integration of computational tools, such as molecular docking and QSAR modeling, has further accelerated the exploration of its structure-activity relationships.

The 4-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine has also been discussed in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly practices, scientists are exploring catalytic methods and solvent-free conditions for its production. This aligns with broader trends in the chemical industry, where reducing waste and energy consumption are top priorities. Additionally, the compound's stability and compatibility with various reaction conditions make it a promising candidate for scale-up processes.

Beyond its pharmaceutical potential, CAS No. 2138104-24-0 has found applications in material science. Its nitrobenzenesulfonyl group can serve as a photoactive or redox-active component in functional materials. For instance, it has been studied for its role in designing light-responsive polymers and sensors. This interdisciplinary appeal underscores the compound's versatility and relevance in cutting-edge research.

In summary, 4-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine (CAS No. 2138104-24-0) represents a compelling area of study with broad implications across chemistry, biology, and materials science. Its unique structural features and functional groups open doors to diverse applications, from drug development to advanced materials. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing scientific challenges of our time.